Cas no 834897-24-4 (methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate)

834897-24-4 structure
Product name:methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- <br>1,3-Dimethyl-6-(3-nitro-phenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic aci d methyl ester
- methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate
- methyl1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
- methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
- 834897-24-4
- CS-0282604
- EN300-231655
- methyl 1,3-dimethyl-6-(3-nitrophenyl)pyrazolo[3,4-b]pyridine-4-carboxylate
- STK314489
- AKOS003753283
-
- MDL: MFCD06195690
- Inchi: InChI=1S/C16H14N4O4/c1-9-14-12(16(21)24-3)8-13(17-15(14)19(2)18-9)10-5-4-6-11(7-10)20(22)23/h4-8H,1-3H3
- InChI Key: QUSKCEBZYGKHSN-UHFFFAOYSA-N
- SMILES: CC1=NN(C)C2=C1C(=CC(=N2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC
Computed Properties
- Exact Mass: 326.10150494Da
- Monoisotopic Mass: 326.10150494Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
- XLogP3: 2.6
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 112-115℃
- Boiling Point: 535.8±50.0 °C at 760 mmHg
- Flash Point: 277.8±30.1 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-231655-0.5g |
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate |
834897-24-4 | 95% | 0.5g |
$284.0 | 2024-06-20 | |
Enamine | EN300-231655-1.0g |
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate |
834897-24-4 | 95% | 1.0g |
$385.0 | 2024-06-20 | |
Enamine | EN300-231655-0.25g |
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate |
834897-24-4 | 95% | 0.25g |
$149.0 | 2024-06-20 | |
Enamine | EN300-231655-5g |
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate |
834897-24-4 | 5g |
$1115.0 | 2023-09-15 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353274-50mg |
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate |
834897-24-4 | 97% | 50mg |
¥1485.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353274-250mg |
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate |
834897-24-4 | 97% | 250mg |
¥4017.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353274-100mg |
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate |
834897-24-4 | 97% | 100mg |
¥2590.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353274-2.5g |
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate |
834897-24-4 | 97% | 2.5g |
¥19000.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353274-10g |
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate |
834897-24-4 | 97% | 10g |
¥41680.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353274-5g |
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate |
834897-24-4 | 97% | 5g |
¥28092.00 | 2024-07-28 |
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate Related Literature
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Dugald J. MacDougall,Bruce C. Noll,Alan R. Kennedy,Kenneth W. Henderson Dalton Trans., 2006, 1875-1884
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M. Mohsen Mahmoodi,Stephanie A. Fisher,Roger Y. Tam,Philip C. Goff,Reid B. Anderson,Jane E. Wissinger,David A. Blank,Molly S. Shoichet,Mark D. Distefano Org. Biomol. Chem., 2016,14, 8289-8300
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Shouqin Tain,Neway Belachew,Kwadwo Asare Owusu,Xiujian Zhao RSC Adv., 2021,11, 13556-13563
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Xiang Xiao,Jiguo Tu,Zheng Huang,Shuqiang Jiao Phys. Chem. Chem. Phys., 2021,23, 10326-10334
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Jeroen Peters,Alice Cardall,Willem Haasnoot Analyst, 2014,139, 3968-3976
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Claudia Piliego,Satria Zulkarnaen Bisri,Maria Antonietta Loi Energy Environ. Sci., 2013,6, 3054-3059
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Yang Zhang,Qiong Chen,Yan Wang,Xujun Zheng,Haiying Wang,Fahe Cao,Andrew C.-H. Sue,Hao Li Chem. Commun., 2020,56, 11887-11890
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Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:834897-24-4)methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate

Purity:99%/99%
Quantity:1g/5g
Price ($):194.0/580.0